Cas no 1006496-70-3 (3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid)

• Product Name: 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid
• CAS No: 1006496-70-3
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD06805567
• CID: 3060412
• PubChem ID: 19623162
• Update Time: 2025-06-07

3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-isoxazole-5-carboxylic acid
• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic acid
• CS-0264374
• 1006496-70-3
• BBL040328
• 3-(1,5-dimethylpyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 3-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-4,5-DIHYDROISOXAZOLE-5-CARBOXYLICACID
• Z1263738563
• 3-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-4,5-DIHYDRO-5-ISOXAZOLECARBOXYLIC ACID
• EN300-92669
• GQB49670
• STK350178
• AKOS000314429
• 3-(1,5-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• MFCD06805567
• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid

• MDL： MFCD06805567
• Inchi： 1S/C9H11N3O3/c1-5-6(4-10-12(5)2)7-3-8(9(13)14)15-11-7/h4,8H,3H2,1-2H3,(H,13,14)
• InChI Key： ZFOAJPLZKUVIFC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2C=NN(C)C=2C)=N1

Computed Properties

• Exact Mass: 209.08004122Da
• Monoisotopic Mass: 209.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.5±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 412.5±55.0 °C at 760 mmHg
• Flash Point: 203.3±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid

3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid (CAS No. 1006496-70-3): A Comprehensive Overview

3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid (CAS No. 1006496-70-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid.

Chemical Structure and Properties

The molecular formula of 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid is C₁₂H₁₆N₂O₂, and it has a molecular weight of 220.27 g/mol. The compound features a 4,5-dihydroisoxazole core with a substituted 1,5-dimethylpyrazole moiety. The presence of these functional groups imparts unique chemical properties to the molecule. The carboxylic acid group at the 5-position of the isoxazole ring contributes to its acidity and reactivity in various chemical reactions.

The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 180°C, and it exhibits good thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid can be achieved through several routes. One common method involves the cycloaddition reaction between a nitrile oxide and a substituted hydrazine derivative. For instance, the reaction of tert-butyl nitrite with 1,5-dimethylpyrazole in the presence of an acid catalyst can generate the corresponding nitrile oxide intermediate. This intermediate then undergoes cycloaddition with an appropriate aldehyde to form the desired product.

An alternative synthetic approach involves the condensation of an α-halo ketone with a substituted hydrazine followed by cyclization to form the isoxazole ring. This method has been widely used due to its simplicity and high yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce the use of hazardous reagents.

Biological Activities

3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid has been extensively studied for its biological activities. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has demonstrated significant antioxidant properties. Studies have shown that it can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This makes it a promising candidate for the development of new therapeutic agents for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid are currently being explored through preclinical studies and early-stage clinical trials. Recent research has focused on its efficacy in treating inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Preliminary results have shown promising anti-inflammatory effects with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In the field of cancer research, this compound has also shown potential as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is still under investigation but may involve modulation of signaling pathways involved in cell survival and proliferation.

Conclusion

3-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic Acid (CAS No. 1006496-70-3) is a multifaceted organic compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds great promise for addressing unmet medical needs in various disease areas.